Cas no 2172550-34-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid
• CAS No: 2172550-34-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6568091
• PubChem ID: 165578300
• Update Time: 2025-11-01

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid
• EN300-1540958
• 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}-3-methylbutanoic acid
• 2172550-34-2

• Inchi： 1S/C25H30N2O5/c1-3-17(24(30)26-13-16(2)12-23(28)29)14-27-25(31)32-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22H,3,12-15H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： QGTDXHIGHIXQAS-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C)CC(=O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid

Recent Advances in the Study of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid (CAS: 2172550-34-2)

The compound 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid (CAS: 2172550-34-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in the design of novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key advancements in the study of this compound involves its role in solid-phase peptide synthesis (SPPS). Researchers have demonstrated that the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule enhances the stability and solubility of peptide intermediates, facilitating efficient coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility in synthesizing peptide-based inhibitors for proteases implicated in cancer metastasis, showcasing its potential in oncology research.

Further investigations have focused on the pharmacokinetic properties of derivatives of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid. A recent preclinical study revealed that modifications to the side chains of this compound can significantly improve its bioavailability and tissue penetration. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that the molecule could serve as a versatile scaffold for developing orally active drugs.

In addition to its applications in peptide synthesis, the compound has been explored for its potential in bioconjugation strategies. A 2024 report in ACS Chemical Biology detailed its use in linking therapeutic peptides to nanoparticles, enabling targeted delivery to diseased tissues. This approach has shown promise in reducing off-target effects and enhancing therapeutic efficacy in animal models of inflammatory diseases.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid. Recent efforts have focused on green chemistry approaches to minimize the use of hazardous reagents and improve yield. A study in Organic Process Research & Development proposed a novel catalytic method that reduces waste generation while maintaining high purity standards.

In conclusion, the ongoing research on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}-3-methylbutanoic acid (CAS: 2172550-34-2) underscores its importance as a multifunctional building block in drug discovery. Future studies are expected to delve deeper into its mechanistic insights and expand its applications in personalized medicine and nanotechnology-based therapies.